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Compound of Interest

Compound Name: Folic acid nhs ester

Cat. No.: B580686

Introduction

Folic acid, a B vitamin, is a crucial component for cell growth and division. Certain cancer cells,
particularly those of epithelial origin (e.g., ovarian, lung, breast, and colorectal cancers), exhibit
a significant overexpression of the folate receptor (FR) on their surface to meet their high
demand for folate.[1][2] This differential expression between cancerous and healthy tissues
provides a unique opportunity for targeted drug delivery. By conjugating therapeutic agents or
imaging probes to folic acid, it is possible to selectively deliver these payloads to tumor cells via
receptor-mediated endocytosis, thereby enhancing therapeutic efficacy while minimizing off-
target toxicity.[3][4] Folic acid N-hydroxysuccinimide (NHS) ester is a reactive derivative of folic
acid designed to facilitate this conjugation process by readily forming stable amide bonds with
primary amine groups on drugs, nanopatrticles, or other carrier molecules.

Mechanism of Action: Folate Receptor-Mediated
Endocytosis

The targeting strategy relies on the high affinity of folic acid for the folate receptor.[5] Once the
folic acid-drug conjugate binds to the FR on the cancer cell surface, the cell membrane
invaginates to form an endosome, engulfing the conjugate.[1][6] Inside the cell, the endosome
acidifies, causing a conformational change in the receptor and the release of the conjugate.[1]
[6] The payload is then released into the cytoplasm to exert its therapeutic effect, while the
folate receptor is recycled back to the cell surface, ready to bind to more conjugates.[1][6]
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Mechanism of Folate Receptor-Mediated Endocytosis

Cancer Cell

Cytoplasm

3. Conjugate
Detachment

S

5. Degradation & Release

~ Cell Membrane
1. High-affinity .
- Folic Acid-Drug binding Gr;n\ 2 " Earl(yﬁr:jr:gs)ame 4. Maturation
Conjugate '&y pl )

6. Receptor Recycling

Folate Receptor (FR) =1 Recycling Endosome

Late Endosome/
Lysosome

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Folic Acid-Nanoparticle Conjugation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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